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Compound Name: Carmichaenine D

Cat. No.: B1496004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carmichaenine D is a diterpenoid alkaloid isolated from the lateral roots of Aconitum

carmichaelii Debx.[1][2][3]. This plant, a member of the Ranunculaceae family, has a long

history of use in traditional Chinese medicine. Diterpenoid alkaloids from Aconitum species are

known for their complex structures and diverse pharmacological activities, which include

analgesic, anti-inflammatory, and neuroprotective effects.[2][3][4] This technical guide provides

a detailed overview of the physical and chemical properties of carmichaenine D, its isolation,

and a discussion of potential biological activities based on related compounds, in the absence

of specific studies on this particular molecule.

Physical and Chemical Properties
While specific experimental data for some properties of carmichaenine D are not readily

available in the public domain, the following table summarizes its known and predicted

characteristics based on available information for diterpenoid alkaloids.
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Property Value Source/Reference

Molecular Formula C₂₉H₃₉NO₇ ChemFaces

Molecular Weight 513.62 g/mol ChemFaces

Physical Description Powder / Solid ChemFaces

Purity ≥98% ChemFaces

Source
Aerial parts of Aconitum

carmichaelii
ChemFaces

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
ChemFaces

Melting Point Not available

¹H NMR Data Not available

¹³C NMR Data Not available

Mass Spectrometry Data Not available

Experimental Protocols
Isolation of Diterpenoid Alkaloids from Aconitum
carmichaelii
The general procedure for isolating diterpenoid alkaloids, including potentially carmichaenine
D, from the lateral roots of Aconitum carmichaelii involves the following steps[3]:

Extraction: The dried and powdered plant material is extracted with a solvent such as 95%

ethanol.

Partitioning: The crude extract is then suspended in water and partitioned successively with

solvents of increasing polarity, such as petroleum ether, ethyl acetate, and n-butanol, to

separate compounds based on their polarity.

Chromatography: The resulting fractions are subjected to various chromatographic

techniques for further separation and purification. These techniques may include:
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Silica gel column chromatography.

Sephadex LH-20 column chromatography.

Reversed-phase High-Performance Liquid Chromatography (HPLC).

The following diagram illustrates a general workflow for the isolation of diterpenoid alkaloids.
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General Isolation Workflow for Diterpenoid Alkaloids

Dried, powdered Aconitum carmichaelii roots

Extraction with 95% Ethanol

Solvent Partitioning
(Petroleum Ether, Ethyl Acetate, n-Butanol)

Column Chromatography
(Silica Gel, Sephadex LH-20)

Reversed-Phase HPLC

Isolated Diterpenoid Alkaloids
(e.g., Carmichaenine D)
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A general workflow for isolating diterpenoid alkaloids.
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Potential Biological Activities and Signaling
Pathways
Specific biological activity studies on carmichaenine D are not currently available in the

scientific literature. However, based on the known activities of other diterpenoid alkaloids

isolated from Aconitum carmichaelii and related species, carmichaenine D may possess anti-

inflammatory, neuroprotective, and cytotoxic properties.[2][3]

Potential Anti-Inflammatory Activity
Many diterpenoid alkaloids exhibit anti-inflammatory effects.[2] The potential mechanism of

action could involve the modulation of key inflammatory signaling pathways such as the

Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

The diagram below illustrates a hypothetical signaling pathway for the anti-inflammatory action

of a diterpenoid alkaloid.
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Hypothetical Anti-Inflammatory Signaling Pathway
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Simplified Apoptotic Signaling Pathway

Carmichaenine D

Mitochondrion

induces stress?

Cytochrome c

releases

Caspase-9

activates

Caspase-3

activates

Apoptosis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1496004?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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